Contamination of water with bacterial, viral, and protozoan pathogens can cause human diseases. Both humans and nonhumans can release these pathogens through their feces. To identify the sources of fecal contamination in the water environment, microbial source tracking (MST) approaches have been developed; however, the relationship between MST markers and pathogens is still not well understood most likely due to the lack of comprehensive datasets of pathogens and MST marker concentrations. In this study, we developed a novel microfluidic quantitative PCR (MFQPCR) platform for the simultaneous quantification of 37 previously validated MST markers, two fecal indicator bacteria (FIB), 22 bacterial, 11 viral, and five protozoan pathogens, and three internal amplification/process controls in many samples. The MFQPCR chip was applied to analyze pathogen removal rates during the wastewater treatment processes. In addition, multiple host-specific MST markers, FIB, and pathogens were successfully quantified in human and avian-impacted surface waters. While the genes for pathogens were relatively infrequently detected, positive correlations were observed between some potential pathogens such as Clostridium perfringens and Mycobacterium spp., and human MST markers. The MFQPCR chips developed in this study, therefore, can provide useful information to monitor and improve water quality.

Transition-metal (TM)-based spinel oxides have demonstrated excellent efficacy in Fenton-like reactions, but the key mechanism behind peroxymonosulfate (PMS) adsorption, decomposition, and pollutant degradation is still unclear. Here, a crucial role of eg orbital occupancy in manipulating the interaction between PMS and Zn–Co–Mn ternary spinel catalysts and the resulting pollutant degradation is first discovered. The introduction of Co into the ZnMn2O4 network lowers the magnetic momentum and eg occupancy and favors the overlap between TM eg and O 2p orbitals. Experimental results demonstrate that the eg occupancy-dependent catalytic activity and pathway originate from its cascade effect on PMS binding, decomposition, and radical desorption. Zn–Co–Mn with optimized eg occupancy exhibits favorable PMS binding strength, interaction capability, radical desorption, and pollutant degradation. Cyclic voltammetry (CV) and density functional theory (DFT) corroborate the critical role of eg in PMS affinity. In addition, the ZnCoMnO4/PMS system shows high selectivity for carbamazepine (CBZ, 0.275 min–1) and environmental robustness. The surface active complex PMS*, the peroxymonosulfate radical, and the sulfate radical are identified as reactive species. This work provides an intrinsic mechanism behind pollutant degradation and offers guidance for performance enhancement in a water environment.

The use of artificial intelligence (AI) and advanced language models like ChatGPT is not only innovative but also crucial in handling the multifaceted challenges related to water resource management, policy formulation, and scientific research in the contemporary world. Its capacity to process, analyze, and draw meaningful insights from large data sets makes it a valuable ally in the battle for sustainable water management. (1) At the heart of water quality assessment and innovative treatment solutions lies the need to understand and predict the behavior of contaminants in water bodies. This involves complex interactions across numerous variables, a process ripe for the analytical strengths of deep learning algorithms. These AI tools can model intricate relationships, unearth hidden patterns, and anticipate future trends with a degree of accuracy previously unattainable. Such predictive insights could lead to improved remediation strategies and transformative breakthroughs in water treatment. ChatGPT, a state-of-the-art language model, can then facilitate communication of these complex scientific findings to a broader audience, translating technical jargon into understandable prose. (2,3) This is invaluable for bridging the gap between scientific researchers and policy makers, who often lack the specialized knowledge to fully understand the implications of scientific studies. By translating these findings into understandable language, ChatGPT can lead to more informed, evidence-based decision making and policy implementation. The application of AI extends to sustainable water supply and integrated water resource management. By forecasting supply and demand trends, identifying potential vulnerabilities, and suggesting adaptive strategies, AI can contribute to more resilient water systems. (4,5) In this context, ChatGPT’s ability to generate interactive, scenario-based training can empower communities and stakeholders with the knowledge needed for sustainable water practices. Deep learning algorithms can also analyze vast data sets to study the multifaceted impacts of climate change on water sustainability. (6) Such insights can inform mitigation strategies and proactive measures. Meanwhile, ChatGPT can facilitate effective communication of these complex climate–water interactions, promoting broader understanding and action against these global threats. AI can further aid in formulating robust risk assessment protocols and regulatory frameworks by rapidly identifying potential hazards, quantifying their impacts, and suggesting mitigation strategies. ChatGPT, armed with these data, can provide detailed explanations of these frameworks in user-friendly language, making intricate scientific knowledge accessible to policy makers and the public. We asked ChatGPT “How can ChatGPT play significant role in Water Resource Management, Research and Policy-Making in future?”, and we received the following. We provide 10 more key prompts that can be asked to ChatGPT to dive deeper into this context. “How can AI and language models like ChatGPT help predict the behavior of contaminants in water bodies, and what implications might this have for water treatment strategies?” “Can you explain how ChatGPT can aid in the translation of complex water resource research into understandable language for nonspecialists?” “What role could ChatGPT play in training communities and stakeholders about sustainable water management practices?” “Describe how ChatGPT might be used to communicate the results and implications of predictive models on water demand or contamination levels.” “In what ways can ChatGPT assist researchers in the field of water resource management to increase their efficiency and output?” “How might ChatGPT contribute to the policy making process when it comes to water resource management, particularly in explaining scientific findings and simulating policy outcomes?” “Could you explain how ChatGPT can be used to engage the public in issues related to water resources and why this is important?” “How can ChatGPT serve as a collaborative platform for scientists, policy makers, and stakeholders in the field of water resource management?” “Considering climate change’s impact on water resources, how can ChatGPT be utilized to communicate these complex climate–water interactions and potential mitigation strategies?” “Can you elaborate on the potential future advancements and challenges for incorporating AI and language models like ChatGPT into water resource management, research, and policy making?” The integration of AI, particularly deep learning and advanced language models like ChatGPT, into water research and policy offers a transformative opportunity. (7) By enhancing scientific comprehension of water-related issues and democratizing this knowledge, these tools can enable informed decisions at all levels, from individual households to global policy platforms, fostering a sustainable, resilient water future. The potential of these technologies is vast and underexplored, and it is time we harness this potential for the improvement of water research and policy formulation. Partha Pratim Ray is working as an active academician in the field of next-generation technologies. He has published more than 100 research papers. He is listed as one of the top 2% scientists in the world by the Stanford University ranking. He has a strong interest in conducting research in key and cutting-edge technological domains. He is presently serving as an assistant professor at Sikkim University. His number of Google Scholar citations is 5380, h-index 30, i10 index 58. He is a senior member of IEEE. The author used ChatGPT to gain responses to the given prompt and 10 key prompts as asked to ChatGPT to obtain its responses. This article references 7 other publications. This article has not yet been cited by other publications. Partha Pratim Ray is working as an active academician in the field of next-generation technologies. He has published more than 100 research papers. He is listed as one of the top 2% scientists in the world by the Stanford University ranking. He has a strong interest in conducting research in key and cutting-edge technological domains. He is presently serving as an assistant professor at Sikkim University. His number of Google Scholar citations is 5380, h-index 30, i10 index 58. He is a senior member of IEEE. This article references 7 other publications.

The osmotic microbial fuel cell (OsMFC) is formed by combining forward osmosis (FO) and microbial fuel cells (MFC). Its excellent performance undoubtedly provided a new research direction for the application of FO and MFCs. However, the reverse solute flux (RSF) in FO also follows. RSF will cause a series of negative effects such as loss of draw solutions, decrease of water flux, and electricity generation. Therefore, inhibition of RSF is very necessary for the practical application of OsMFCs. Currently, there are much research and related reviews on RSF inhibition in FO but few studies on OsMFCs. To provide some new ideas for the inhibition of RSF in OsMFCs, we focused on three aspects: operating conditions, draw solutions, and FO membranes. Existing studies have demonstrated that some strategies are effective in OsMFC, including inhibitory effect of current generation, conventional inorganic draw solutions, membrane materials and orientation, and modified membranes. But there are many more strategies available. Using FO as a reference, strategies such as pressure-assisted osmosis and temperature control may be feasible and need to be investigated further. In the future, the inhibition or utilization of RSF can further improve the reactor performance and promote the early practical application of OsMFCs.

The fugitive emissions of greenhouse gases, primarily methane (CH4) and nitrous oxide (N2O), from water environments have aroused global concern. However, there are currently limited information about national-scale data of CH4 and N2O emissions from inland waters, such as lakes, rivers, and reservoirs, particularly in developing countries. This study employed machine learning techniques, based on the literature data and national water quality monitoring data, to reveal the CH4 and N2O emission patterns of China’s inland waters at the third-level basin and daily resolution. Our results show significant seasonal variations in CH4 emissions, which were influenced by total nitrogen and chemical oxygen demand concentrations. Northern watersheds were identified as hotspots of CH4 emissions, with 57% higher CH4 flux than the other watersheds. In contrast, N2O had a relatively lower contribution to total carbon emissions and showed smaller temporal and spatial variations. The estimated total emissions of CH4 and N2O in China’s inland waters in 2021 amounted to 80.22 Tg of carbon dioxide equivalent, accounting for 9–11% of China’s terrestrial carbon sinks. This research provides valuable insights to guide the counting and control of greenhouse gas emissions from environmental water bodies.

Enzyme-mimetic metal-based catalysts have received extensive attention for the efficient catalytic applications. These catalysts can be adapted to complex environmental circumstances, thus becoming one of the effective ways to deal with refractory pollutants. In previous research, the K+-intercalated FeOCl (KxFeOCl) catalyst can produce Fe(IV)═O intermediate species through heterocleavage of H2O2 in a similar way as natural peroxidases. In this study, the detailed kinetics and surface reaction mechanisms of KxFeOCl were comprehensively investigated using 2-methoxyphenol (2-MeOP) as the model contaminant and at pH 7. 2-MeOP molecules are oxidized to organic radicals, which further oxidize 2-MeOP for direct radical–radical coupling. Based on the kinetics, the Langmuir–Hinshelwood model was used to describe the oxidative coupling of 2-MeOP on the KxFeOCl/H2O2 system. The competitive adsorption of H2O2 and downstream catalase activity of H2O2 decomposition were also proposed. The substrate oxidation rate of high-valent iron species reached 9.25 × 105 mM–1 min–1. These results clarified the intrinsic kinetic principle and interfacial reaction mechanism of 2-MeOP oxidative coupling catalyzed by KxFeOCl, offering valuable insights for optimizing reaction performance and scaling up the process.

The susceptibility of 19 representative per- and polyfluoroalkyl substances (PFAS) to direct photolysis and defluorination under far-UVC 222 nm irradiation was investigated. Enhanced photolysis occurred for perfluorocarboxylic acids (PFCAs), fluorotelomer unsaturated carboxylic acids (FTUCAs), and GenX, compared to that at conventional 254 nm irradiation on a similar fluence basis, while other PFAS showed minimal decay. For degradable PFAS, up to 81% of parent compound decay (photolysis rate constant (k222 nm) = 8.19–34.76 L·Einstein–1; quantum yield (Φ222 nm) = 0.031–0.158) and up to 31% of defluorination were achieved within 4 h, and the major transformation products were shorter-chain PFCAs. Solution pH, dissolved oxygen, carbonate, phosphate, chloride, and humic acids had mild impacts, while nitrate significantly affected PFAS photolysis/defluorination at 222 nm. Decarboxylation is a crucial step of photolytic decay. The slower degradation of short-chain PFCAs than long-chain ones is related to molar absorptivity and may also be influenced by chain-length dependent structural factors, such as differences in pKa, conformation, and perfluoroalkyl radical stability. Meanwhile, theoretical calculations indicated that the widely proposed HF elimination from the alcohol intermediate (CnF2n+1OH) of PFCA is an unlikely degradation pathway due to high activation barriers. These new findings are useful for further development of far-UVC technology for PFAS in water treatment.

Per- and polyfluoroalkyl substances (PFAS) have received increased scrutiny from environmental and public health protection agencies, with focus placed on phased-out “legacy” PFAS such as perfluorooctane sulfonic acid (PFOS) and perfluorooctanoic acid (PFOA). However, recent studies highlight the need to also evaluate the risks of replacement and breakdown products such as perfluorobutanesulfonic acid (PFBS) and hexafluoropropylene oxide dimer acid (HFPO-DA). Thus, the objective was to evaluate the ecological risks of legacy and newer PFAS, using monitoring and predictive models. Here, PFBS, PFOA, PFOS, and other PFAS were detected in samples collected downstream from 16 Southern and Central California wastewater treatment plants (WWTPs). PFBS, PFOA, and PFOS were sometimes detected at concentrations above experimentally determined lowest observed effect concentrations. Additionally, ChemFate, a fate and transport model, was used to estimate daily loads to the upstream WWTPs. Population size and urban land use were the best predictors of PFAS loads to WWTPs. The sum of influent loads of selected PFAS was estimated to be 61,000 ± 40,000 kg/year for California. Additionally, the sum of PFAS totaled annually in evaluated regions correlated well with the overall pollution burden. Here, the practicality of using predictive models in conjunction with field sampling to predict PFAS inputs and their ecological risks to the environment was demonstrated.

For thousands of years, data allowed societies to first understand the connection between water quality and public health and later to refine water and waste management strategies. In this commentary, we look at the past, present, and future of 'big-impact' data in the water sector, from ancient water systems to Paris’ valorization of wastes, London’s tribulations with cholera, and modern environmental standards for the protection of public and environmental health. We continue the journey of water data with emerging applications in understanding our water resources, including blue-green city planning, understanding water use trends in remote areas, water resource monitoring, and wastewater epidemiology. We conclude with a foray into the future of the water sector, where proactively managing water resources to ensure equitable and resilient water access can be informed by remote sensing, satellite-based monitoring, and machine learning. By understanding how water data revolutionized our societies in the past, we aim to inspire the use of big water data to open possibilities for managing urban and environmental water in our future.

Harmful algal blooms have become a global environmental problem. Persulfate-based advanced oxidation processes (PS-AOPs) are a good method for controlling the algal bloom emergency. However, the practical application of PS-AOPs is hindered by the low efficiency and difficult recovery of the powdered catalysts in actual water. To address this challenge, a novel floatable 3D sponge@SBC composite (sponge@SBC1-300) was synthesized using biochar through a simple coating process. The sponge@SBC1-300 showed excellent mechanical stability and catalytic performance in PS-AOPs, achieving 97.7% removal of Microcystis aeruginosa in 250 mins. Good stability and repeatability with a 90.1% removal efficiency after four reuse times were observed. In addition, in the actual river and lake water samples, M. aeruginosa can be effectively inactivated (87.9%). Dual mechanisms, including free-radical (SO4•–, •OH, and •O2–) and nonradical (1O2 and electron transfer) pathways, were found to participate in M. aeruginosa inactivation. Based on the observations of changing cellular morphologies, membrane permeability, and antioxidant system of M. aeruginosa, it was suggested that the generated reactive oxygen species could inactivate algae cells by attacking cell membranes and damaging their antioxidant systems.